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Compound of Interest

Compound Name: Carbidium

CAS No.: 47570-45-6

Cat. No.: B12808312

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

document provides a comprehensive, step-by-step guide for the proper disposal of Carbidium.

Preliminary Assessment:

Carbidium is a chemical compound identified with the molecular formula C23H22N3O2+ and

CAS number 47570-45-6.[1] While specific safety and toxicity data for Carbidium are not

readily available, it is structurally related to phenanthridinium compounds. For instance,

Phenanthridine is known to cause skin irritation, serious eye damage, and may cause

respiratory irritation.[2] Due to the lack of detailed hazard information for Carbidium, it is

imperative to handle it with caution and treat it as a hazardous substance. The disposal

procedures outlined below are based on a precautionary approach, adhering to general best

practices for the management of hazardous laboratory chemicals.[3][4][5][6][7]

Quantitative Data Summary
The following table summarizes the available computed properties for Carbidium.
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Property Value Source

Molecular Formula C23H22N3O2+ PubChem

Molecular Weight 372.4 g/mol PubChem

CAS Number 47570-45-6 PubChem

Computed XLogP3-AA 4.5 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 372.17120195 Da PubChem

Monoisotopic Mass 372.17120195 Da PubChem

Topological Polar Surface Area 68.2 Å² PubChem

Heavy Atom Count 28 PubChem

Formal Charge 1 PubChem

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol details the necessary steps for the safe disposal of Carbidium waste in

a laboratory environment. This procedure is designed to comply with general hazardous waste

regulations.

1. Personal Protective Equipment (PPE): Before handling Carbidium waste, ensure you are

wearing appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12808312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Waste Segregation and Collection:

Solid Waste: Collect all unused or expired pure Carbidium, as well as contaminated

materials such as weighing papers, spatulas, and disposable PPE, in a designated, leak-

proof hazardous waste container.[4][8]

Liquid Waste: Solutions containing Carbidium should be collected in a separate, clearly

labeled, and chemically compatible hazardous waste container (e.g., a glass bottle or a

polyethylene carboy). Do not mix Carbidium waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[3][9]

Sharps Waste: Any sharps, such as needles or broken glassware, contaminated with

Carbidium must be placed in a designated puncture-proof sharps container that is also

treated as hazardous waste.[6]

3. Labeling of Waste Containers: Properly label all waste containers with the following

information:[3][4][7]

The words "Hazardous Waste"

The full chemical name: "Carbidium"

The approximate concentration and quantity of the waste

The date when the waste was first added to the container

The primary hazard(s) associated with the waste (in the absence of specific data for

Carbidium, label as "Toxic" and "Irritant" as a precaution)

4. Storage of Waste:

Store all Carbidium waste containers in a designated and secure satellite accumulation area

within the laboratory.[7]

Ensure that waste containers are kept closed at all times, except when adding waste.[3][4]
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Store Carbidium waste away from incompatible materials.[3][7] Use secondary containment,

such as a plastic tub, to prevent the spread of spills.[3][4]

5. Request for Disposal:

Once a waste container is full or is no longer being used, contact your institution's EHS

department to schedule a pickup for disposal.[3][8]

Do not dispose of Carbidium waste down the drain or in the regular trash.[2][3]

6. Disposal of Empty Containers:

Empty containers that held Carbidium should be triple-rinsed with an appropriate solvent.[4]

The first rinsate must be collected and disposed of as hazardous liquid waste.[3][4]

Subsequent rinses of containers that held acutely toxic chemicals should also be collected

as hazardous waste. Given the unknown toxicity of Carbidium, it is prudent to collect all

rinsates as hazardous waste.

After thorough rinsing and air-drying, deface or remove the original label before disposing of

the container according to your institution's guidelines for non-hazardous lab glass or plastic.

[3][4]

Mandatory Visualization
The following diagram illustrates the general workflow for the proper disposal of Carbidium
waste.
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Caption: Workflow for the safe disposal of Carbidium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carbidium]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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